Cas no 742698-39-1 (Benzoic acid, 4-(1-methylpentyl)-)
742698-39-1 structure
Product Name:Benzoic acid, 4-(1-methylpentyl)-
CAS No:742698-39-1
MF:C13H18O2
MW:206.280824184418
CID:1770040
Update Time:2024-11-27
Benzoic acid, 4-(1-methylpentyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(1-methylpentyl)-
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- Inchi: 1S/C13H18O2/c1-3-4-5-10(2)11-6-8-12(9-7-11)13(14)15/h6-10H,3-5H2,1-2H3,(H,14,15)
- InChI Key: JHEMQNSMPUFIEF-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C(C)CCCC)C=C1
Experimental Properties
- Density: 1.023±0.06 g/cm3(Predicted)
- Boiling Point: 319.5±21.0 °C(Predicted)
- pka: 4.35±0.10(Predicted)
Benzoic acid, 4-(1-methylpentyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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